![molecular formula C4H11N2NaO3S B109355 Ethanesulfonic acid, 2-[(2-aminoethyl)amino]-, monosodium salt CAS No. 34730-59-1](/img/structure/B109355.png)
Ethanesulfonic acid, 2-[(2-aminoethyl)amino]-, monosodium salt
Overview
Description
Sodium 2-[(2-aminoethyl)amino]ethanesulphonate, also known as amiloride, is a pharmacological agent employed in the management of cystic fibrosis to alleviate pulmonary manifestations through its mucolytic properties . It is an organic compound with the chemical formula NaO2SCH2CH2NHEt2 .
Molecular Structure Analysis
The molecular structure of Sodium 2-[(2-aminoethyl)amino]ethanesulphonate can be found in various chemical databases .
Physical And Chemical Properties Analysis
Sodium 2-[(2-aminoethyl)amino]ethanesulphonate is described as a light yellow liquid .
Scientific Research Applications
Synthesis and Chemical Properties
Ethanesulfonic acid derivatives have been extensively studied for their reactivity and potential in synthesizing complex compounds. For instance, Shalygina et al. (1971) demonstrated the production of indole derivatives from salts of 2-nitro-1-(3′-indolyl)ethanesulfonic acid, highlighting its role in the synthesis of compounds like 3-indolyl-taurine Shalygina, Kostyuchenko, Vinograd, & Suvorov, 1971. Similarly, the development of new Gemini surfactants from ethenesulfonic sodium, as researched by Xing Ya-cheng (2008), underscores the compound's significance in creating surface-active agents Xing Ya-cheng, 2008.
Biological Applications
The compound's application extends into biological research, where its derivatives have been used to study membrane interactions. Kramer et al. (1982) investigated bile-salt-binding polypeptides in hepatocytes, employing the sodium salts of ethanesulfonic acid derivatives as photoaffinity labels, indicating the compound's utility in biochemical studies Kramer, Bickel, Buscher, Gerok, & Kurz, 1982.
Material Science and Surface Chemistry
In the realm of material science and surface chemistry, the compound serves as a precursor for the synthesis of advanced materials and surfactants. The work by Bilinovich et al. (2011) on the coordination of ethanesulfonic acid-based buffers with metal ions to form polymeric complexes exemplifies its role in developing novel materials Bilinovich, Panzner, Youngs, & Leeper, 2011.
Environmental and Analytical Chemistry
Ethanesulfonic acid and its derivatives are pivotal in environmental studies and analytical chemistry. For example, the synthesis and characterization of protic hydroxylic ionic liquids by Shevchenko et al. (2017) showcase the compound's potential in creating environmentally friendly solvents with unique properties Shevchenko, Gumenna, Korolovych, Stryutsky, Trachevsky, Hrebnov, Klepko, Klymenko, Shumsky, Davydenko, & Ledin, 2017.
Pharmacology and Biomedical Research
Although the request specified the exclusion of drug use and dosage, it's noteworthy that research in this domain often intersects with the compound's broader biochemical applications. For instance, studies on the compound's role in enhancing the performance of fuel cell catalysts (Xu, Qi, & Kaufman, 2003) indirectly contribute to biomedical engineering by improving energy sources for medical devices Xu, Qi, & Kaufman, 2003.
Safety And Hazards
Future Directions
Sodium 2-[(2-aminoethyl)amino]ethanesulphonate is used in the preparation and performance of waterborne polyurethane with ethylenediamine sodium sulfonate as a hydrophilic group. It is also used as a crosslinking agent for siloxane coating for transparent plastics . These applications suggest potential future directions in the fields of polyurethane production and siloxane coating.
properties
IUPAC Name |
sodium;2-(2-aminoethylamino)ethanesulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H12N2O3S.Na/c5-1-2-6-3-4-10(7,8)9;/h6H,1-5H2,(H,7,8,9);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VRRABDXZDGRGPC-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CNCCS(=O)(=O)[O-])N.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H11N2NaO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3067869 |
Source
|
| Record name | Ethanesulfonic acid, 2-[(2-aminoethyl)amino]-, monosodium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3067869 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethanesulfonic acid, 2-[(2-aminoethyl)amino]-, monosodium salt | |
CAS RN |
34730-59-1, 1187926-62-0, 880105-45-3, 960587-60-4 |
Source
|
| Record name | Ethanesulfonic acid, 2-((2-aminoethyl)amino)-, sodium salt (1:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0034730591 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethanesulfonic acid, 2-[(2-aminoethyl)amino]-, sodium salt (1:1), polymer with 1,6-diisocyanatohexane, .alpha.-hydro-.omega.-hydroxypoly(oxy-1,4-butanediyl) and 5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethanesulfonic acid, 2-[(2-aminoethyl)amino]-, sodium salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethanesulfonic acid, 2-[(2-aminoethyl)amino]-, sodium salt (1:1), polymer with 1,6-diisocyanatohexane, dimethyl carbonate, 1,6-hexanediol and .alpha.-hydro-.omega.-hydroxypoly[oxy(methyl-1,2-ethanediyl)], polyethylene-polypropylene glycol mono-Bu ether-blocked | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethanesulfonic acid, 2-[(2-aminoethyl)amino]-, sodium salt (1:1), polymer with 1,6-diisocyanatohexane, 1,6-hexanediol, 1,3-isobenzofurandione and 5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethanesulfonic acid, 2-[(2-aminoethyl)amino]-, monosodium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3067869 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Sodium 2-[(2-aminoethyl)amino]ethanesulphonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.416 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Hydroxybicyclo[2.2.2]octane-1-carboxylic acid](/img/structure/B109288.png)
![2-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbaldehyde](/img/structure/B109310.png)
